Cas no 2319785-55-0 (3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide)

• Product Name: 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide
• CAS No: 2319785-55-0
• MF: C₁₆H₁₉NO₅S
• MW: 337.390763521194
• CID: 5339386
• Update Time: 2025-09-21

3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)benzenesulfonamide
• 3-acetyl-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]benzenesulfonamide
• 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide

• Inchi： 1S/C16H19NO5S/c1-10-7-15(12(3)22-10)16(19)9-17-23(20,21)14-6-4-5-13(8-14)11(2)18/h4-8,16-17,19H,9H2,1-3H3
• InChI Key： UEGKWOINXUHHLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC(C1C=C(C)OC=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 515
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Additional information on 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide

3-Acetyl-N-2-(2,5-Dimethylfuran-3-yl)-2-Hydroxyethylbenzene-1-Sulfonamide (CAS No. 2319785-55-0): A Comprehensive Overview

3-Acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide (CAS No. 2319785-55-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The molecular structure of 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide is composed of a benzene ring substituted with an acetyl group, a sulfonamide moiety, and a 2-hydroxyethyl group attached to a 2,5-dimethylfuran ring. This intricate arrangement of functional groups imparts the compound with a range of chemical properties that make it an interesting candidate for further investigation.

Recent research has focused on the pharmacological properties of 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant activities. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. Additionally, the compound has been found to scavenge free radicals effectively, thereby protecting cells from oxidative damage.

In the context of drug development, the anti-inflammatory and antioxidant properties of 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide make it a promising candidate for the treatment of conditions such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. Preclinical studies have shown that the compound can reduce inflammation and oxidative stress in animal models of these diseases, suggesting its potential therapeutic efficacy.

The sulfonamide moiety in 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide is particularly noteworthy. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, including antibacterial and antifungal properties. The presence of this functional group in the molecule may contribute to its overall biological profile and enhance its therapeutic potential.

Furthermore, the 2-hydroxyethyl group in the structure of 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide is believed to play a crucial role in modulating its solubility and bioavailability. Hydroxyl groups can form hydrogen bonds with water molecules, increasing the compound's solubility and facilitating its absorption and distribution in biological systems. This property is essential for ensuring that the compound reaches its intended target sites within the body.

In addition to its pharmacological properties, 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide has also been studied for its potential as a lead compound in drug discovery efforts. Researchers are exploring ways to modify the structure of this molecule to optimize its pharmacokinetic properties and enhance its therapeutic effects. For example, modifications to the acetyl group or the furan ring may result in compounds with improved potency or reduced side effects.

The synthesis of 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale. These improvements are crucial for facilitating further research and potential clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 3-acetyl-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide (CAS No. 2319785-55-0) is a promising organic compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation as a therapeutic agent for various inflammatory and oxidative stress-related conditions. Ongoing research efforts aim to fully characterize this compound's properties and optimize its use in clinical settings.